2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid

• IUPAC Name: 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid
• InChI: InChI=1S/C12H13NO5/c1-2-18-11(15)7-10(14)13-9-6-4-3-5-8(9)12(16)17/h3-6H,2,7H2,1H3,(H,13,14)(H,16,17)
• InChI Key: MPEVLPXOFPKVBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)NC1=CC=CC=C1C(=O)O
• Molecular Formula: C12H13NO5
• Molecular Weight: 251.23 g/mol

Description

2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid, also known as ethyl 2-(3-oxo-3-phenylpropanamido)benzoate, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid has been extensively studied for its potential applications in various fields. It has been found to exhibit potent antioxidant, anti-inflammatory, and anti-tumor properties. The compound has also been investigated for its potential use as a diagnostic tool for Alzheimer's disease.

Mechanism of Action

The mechanism of action of 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in oxidative stress and inflammation. The compound has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid can reduce oxidative stress and inflammation in various tissues. It has also been found to inhibit the growth of cancer cells and induce apoptosis. The compound has been shown to have a positive effect on cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid is its potent antioxidant and anti-inflammatory properties, which make it a valuable tool for studying oxidative stress and inflammation in various tissues. However, the compound has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid. One area of interest is the development of novel synthetic routes to improve the yield and purity of the compound. Another direction is the investigation of the compound's potential as a therapeutic agent for various diseases, including Alzheimer's disease and cancer. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid and its effects on various physiological processes.

Synthesis Methods

The synthesis of 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid involves the reaction between 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid 2-aminobenzoate and 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid 3-oxo-3-phenylpropanoate in the presence of a catalyst such as tri2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acidamine. The reaction takes place in a solvent such as dichloromethane or 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoic acid acetate at room temperature. The resulting product is then purified by recrystallization using a suitable solvent.